Cas no 217968-14-4 (Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)-)

Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- structure
217968-14-4 structure
Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)-
217968-14-4
C20H18O8
386.352126598358
254444
263211

Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- Properties

Names and Identifiers

    • Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)-
    • (-)-DI-P-TOLUOYL-L-TRATARIC ACID
    • (-)-O,O'-Di-p-toluoyl-L-tartaric acid
    • DI-P-TOLUOYL-L-TARTARIC ACID
    • AC-13647
    • NSC97592
    • 4480MA5QIP
    • (2S,3S)-2,3-bis(4-methylbenzoyloxy)butanedioic acid
    • DTXSID80885539
    • D1417
    • (+)-dtta
    • (+)-O,O'-Di-p-toluoyl-D-tartaric acid
    • Q-201014
    • KS-1018
    • 32634-68-7
    • CHEMBL1490343
    • (+)-Di-p-toluoyl-D-(+)-tartaric Acid
    • EINECS 251-132-2
    • MLS001165767
    • D-BIS(O-4-METHYLBENZOYL)TARTARIC ACID
    • (2S,3S)-(+)-2,3-Bis[(4-methylbenzoyl)oxy]butane-1,4-dioic acid
    • O,O'-di-p-toluoyl-D-tartaric acid
    • MFCD00008552
    • Q27258721
    • SMR000550472
    • (2S,3S)-2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid
    • CMIBUZBMZCBCAT-HOTGVXAUSA-N
    • (2S,3S)-2,3-Bis((4-methylbenzoyl)oxy)succinic acid
    • CS-W020568
    • D-DI-O,O'-P-TOLUYLTARTARIC ACID
    • (+)-ditoluoyltartaric acid
    • (+)-O,O'-Di-p-toluoyl-D-tartaric acid, made from synthetic tartaric acid, 97%
    • (2s,3s)-2,3-bis[(4-methylbenzoyl)oxy]succinic acid
    • C20H18O8
    • HY-Y0117
    • (+)-Di-O-p-toluoyl-D-tartaric acid
    • HMS2855F10
    • Di-p-toluoyl-d-tartaric acid anhydrous
    • O,O'-DI-P-TOLUOYL-D-TARTARIC ACID, (+)-
    • (2S,3S)-2,3-bis[(4-methybenzoyl)oxy]succinic acid
    • (+)-O,O'-Di-p-toluoyl-D-tartaric acid, purum, >=98.0%
    • UNII-4480MA5QIP
    • (S(R*,R*))-2,3-Bis((4-methylbenzoyl)oxy)succinic acid
    • SCHEMBL72682
    • AM20060204
    • Butanedioic acid, 2,3-bis((4-methylbenzoyl)oxy)-, (2S,3S)-
    • (2S,3S)-2,3-bis(4-methylbenzoyloxy)succinic acid
    • Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, (2S,3S)-
    • (+)-di-(p-toluoyl)-d-tartaric acid
    • (+)-Di-p-toluoyl-D-tartaric Acid
    • Di-p-toluoyl-D-tartaricacid
    • (+)-di-1,4-toluoyl-d-tartaric acid
    • NSC 97592
    • Di-p-toluoyl-D-tartaric acid, (+)-
    • Di-p-toluoyl-D-tartaric acid
    • D-(+)-DTTA
    • (S,S)-O,O'-Di-p-toluoyltartaric acid
    • EN300-220735
    • NSC-97592
    • 217968-14-4
    • (+)-O,O inverted exclamation mark -Di-p-toluoyl-D-tartaric Acid
    • AKOS000278447
    • SY004755
    • STR08702
    • Ditoluoyltartaric acid, (+)-
    • +Expand
    • CMIBUZBMZCBCAT-HOTGVXAUSA-N
    • InChI=1S/C20H18O8/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t15-,16-/m0/s1
    • CC1=CC=C(C(O[C@@H]([C@H](OC(C2=CC=C(C)C=C2)=O)C(=O)O)C(=O)O)=O)C=C1

Computed Properties

  • 386.10016753g/mol
  • 2
  • 8
  • 9
  • 386.10016753g/mol
  • 28
  • 533
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • 3.3
  • 127Ų

Experimental Properties

  • 169-171 °C(lit.)

Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AJ07307-25g
(-)-O,O'-Di-p-toluoyl-L-tartaric Acid
217968-14-4 ≥ 99.9 % (HPLC)
25g
$117.00 2024-04-20
Chemenu
CM373983-250g
DI-P-TOLUOYL-L-TARTARIC ACID
217968-14-4 95%+
250g
$69

Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:217968-14-4)(-)-Di-p-toluoyl-L-tartaric acid
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